Cas no 2624115-46-2 (3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid)

• Product Name: 3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid
• CAS No: 2624115-46-2
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 5639973
• PubChem ID: 165905365
• Update Time: 2025-05-21

3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624115-46-2
• 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid
• EN300-27751991
• 3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid

• Inchi： 1S/C6H10N2O4/c9-5(10)6(11)2-1-3-8(4-6)7-12/h11H,1-4H2,(H,9,10)
• InChI Key： HINNOXPHTXDZRC-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(CCC1)N=O

Computed Properties

• Exact Mass: 174.06405680g/mol
• Monoisotopic Mass: 174.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.2Ų

Additional information on 3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid

3-Hydroxy-1-nitrosopiperidine-3-carboxylic Acid: A Comprehensive Overview

3-Hydroxy-1-nitrosopiperidine-3-carboxylic acid is a compound with the CAS registry number 262411-46-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with hydroxyl and nitroso functional groups. The presence of these groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The piperidine ring in 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid serves as a foundational framework, while the hydroxyl group and nitroso group contribute to its reactivity and biological activity. Recent studies have highlighted the compound's ability to participate in various chemical reactions, including oxidation and reduction processes, which are critical in synthesizing bioactive molecules. For instance, researchers have demonstrated that the compound can undergo enzymatic transformations, making it a promising candidate for biocatalytic applications.

One of the most intriguing aspects of 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid is its role in nitric oxide (NO) signaling pathways. NO is a vital molecule in biological systems, playing a key role in vasodilation, immune response, and neurotransmission. The nitroso group in the compound facilitates NO release under specific conditions, which has implications for therapeutic interventions targeting cardiovascular diseases and neurodegenerative disorders. Recent advancements in nitric oxide donor molecules have positioned this compound as a potential lead for developing novel drugs with improved efficacy and reduced side effects.

The synthesis of 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid involves multi-step chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing catalytic systems and green chemistry principles, reducing environmental impact while enhancing product quality. These methods have been documented in recent publications, providing valuable insights into scalable production strategies for this compound.

In terms of applications, 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. For example, studies have demonstrated its use in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials.

Recent research has also focused on understanding the environmental fate and toxicity of 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid, which is essential for assessing its safety profile. Studies conducted under controlled laboratory conditions suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further investigations are required to evaluate its long-term effects on ecosystems and human health.

In conclusion, 3-hydroxy-1-nitrosopiperidine-3-carboxylic acid (CAS No. 262411-46-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to the fields of chemistry and pharmacology.